Cas no 2172259-24-2 (1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172259-24-2
• MF: C₁₀H₁₁N₃O₂S
• MW: 237.278240442276
• CID: 6463550
• PubChem ID: 165592251
• Update Time: 2025-10-28

1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide
• 2172259-24-2
• EN300-1591104

• Inchi： 1S/C10H11N3O2S/c1-8-2-4-9(5-3-8)13-10(6-7-12-13)16(11,14)15/h2-7H,1H3,(H2,11,14,15)
• InChI Key： WDGNYAHAQDYJHO-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=CC(C)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 237.05719778g/mol
• Monoisotopic Mass: 237.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide

Introduction to 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172259-24-2) in Modern Chemical and Pharmaceutical Research

1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide, identified by its Chemical Abstracts Service (CAS) number 2172259-24-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic sulfonamide derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The compound’s molecular framework, featuring a pyrazole core substituted with a methylphenyl group and a sulfonamide moiety, positions it as a versatile scaffold for drug discovery and development.

The pyrazole ring, a five-membered aromatic heterocycle with two nitrogen atoms, is well-documented for its role in numerous biologically active molecules. Its ability to engage in hydrogen bonding and metal coordination makes it an attractive motif in medicinal chemistry. In 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide, the presence of the 4-methylphenyl group enhances the lipophilicity of the molecule, while the sulfonamide group introduces polarity and potential interactions with biological targets. This balance of hydrophobic and hydrophilic characteristics is crucial for optimizing pharmacokinetic profiles in drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide with various biological targets. Studies suggest that this compound exhibits promising affinity for enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases. The sulfonamide moiety, in particular, has been recognized for its ability to modulate enzyme activity through covalent or non-covalent interactions, which could be leveraged for designing novel inhibitors.

In the context of drug discovery, the structural features of 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide make it an interesting starting point for scaffold hopping—a strategy used to generate novel molecular structures with improved pharmacological properties. By modifying substituents or functional groups, researchers can fine-tune the compound’s bioactivity and selectivity. For instance, replacing the methyl group on the phenyl ring with other alkyl or aryl groups could alter the compound’s solubility and metabolic stability, which are critical factors in drug development.

Experimental studies have also highlighted the synthetic utility of 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide as a precursor for more complex derivatives. The pyrazole core can be further functionalized through cross-coupling reactions, nucleophilic substitutions, or cyclization processes, allowing chemists to explore diverse chemical space. Such synthetic flexibility is invaluable in medicinal chemistry pipelines where rapid access to structurally diverse compounds is essential for hit identification and optimization.

The sulfonamide group in 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide has been extensively studied for its role as a pharmacophore in various therapeutic areas. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The ability of sulfonamides to form hydrogen bonds and interact with metal ions further enhances their potential as drug candidates. In particular, recent research has focused on developing sulfonamide-based inhibitors targeting enzymes such as carbonic anhydrase and dihydrofolate reductase (DHFR), which are implicated in diseases like cancer and malaria.

From a computational perspective, virtual screening techniques have been employed to identify potential binding modes of 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide with target proteins. These studies have provided insights into how the compound’s structural features contribute to its binding affinity and specificity. For example, molecular dynamics simulations have revealed that the sulfonamide group interacts favorably with polar residues in the active site of target enzymes, while the methylphenyl ring contributes to hydrophobic interactions. Such detailed mechanistic understanding is crucial for rational drug design and optimization.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds like 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide due to their inherent biological activity and synthetic tractability. Pyrazole derivatives have been successfully incorporated into drugs approved for various conditions, including pain management, cardiovascular diseases, and neurodegenerative disorders. The unique combination of structural elements in 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide positions it as a promising candidate for further development into therapeutic agents.

In conclusion, 1-(4-methylphenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172259-24-2) represents a significant advancement in pharmaceutical chemistry. Its structural features offer multiple opportunities for therapeutic intervention across various disease areas. With ongoing research exploring its synthetic potential and biological activity, this compound is poised to play a pivotal role in future drug discovery efforts.